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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011 Get Quote

A comprehensive evaluation of available data indicates that Acid Red 186, a monoazo dye

primarily used in the textile and leather industries, is not an established or validated biological

stain.[1][2][3][4][5] There is a significant lack of scientific literature and experimental data

supporting its use for staining biological tissues. Furthermore, the absence of toxicological data

for Acid Red 186 precludes its validation as a non-toxic alternative to conventional biological

stains.

This guide provides a comparative analysis of Acid Red 186 against three well-established,

non-toxic biological stains: Eosin Y, Fast Green FCF, and Light Green SF Yellowish. The

comparison will highlight the known properties and safety profiles of the established stains

against the data deficiencies and potential toxicological concerns associated with Acid Red
186.

Comparative Toxicity Analysis
A critical aspect of a biological stain's utility is its safety profile. The following table summarizes

the available acute oral toxicity data for the comparator stains. No equivalent data was found

for Acid Red 186.
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Stain CAS Number
Chemical
Class

Acute Oral
Toxicity (LD50,
Rat)

GHS Hazard
Classification

Acid Red 186
52677-44-8[1][2]

[3]
Monoazo Dye Not available Not available

Eosin Y 17372-87-1 Xanthene
2344 mg/kg[6] -

4700 mg/kg[7]

Acute toxicity,

oral (Category

5); Serious eye

irritation

(Category 2A)[6]

Fast Green FCF 2353-45-9 Triarylmethane
>2000 mg/kg[8]

[9][10]

Germ cell

mutagenicity

(Category 2)[8]

[10]

Light Green SF

Yellowish
5141-20-8 Triarylmethane

>2000 mg/kg[11]

[12]

Suspected of

causing cancer

(Carcinogenicity,

Category 2)[13]

Note: A higher LD50 value indicates lower acute toxicity. The GHS classifications highlight

other potential hazards.

Established Biological Stains: A Performance
Overview
Eosin Y, Fast Green FCF, and Light Green SF Yellowish are widely used in histology and

cytology due to their well-characterized staining properties and established safety profiles for

laboratory use.

Eosin Y is a fluorescent red dye commonly used as a counterstain to hematoxylin in the

ubiquitous Hematoxylin and Eosin (H&E) staining protocol.[14] It stains cytoplasm,

connective tissue, and other extracellular matrix components in varying shades of pink and

red.[14]
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Fast Green FCF is a brilliant green stain often used as a substitute for Light Green SF

Yellowish in trichrome staining methods, such as the Masson's trichrome stain, to

differentiate collagen from other tissues.[15]

Light Green SF Yellowish is another green counterstain used in various histological staining

procedures, including the Papanicolaou stain for cytological preparations.[13]

Experimental Protocols
Detailed and standardized protocols are essential for reproducible and reliable staining. The

following sections outline the general principles of a standard histological staining procedure.

Due to the lack of evidence for its use as a biological stain, no specific protocol for Acid Red
186 can be provided.

General Histological Staining Workflow
The process of staining tissue sections for microscopic examination involves several key steps,

from tissue preparation to final mounting for observation.
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Tissue Preparation

Staining Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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